Cas no 381184-91-4 (N-(4-Phenyl-1,3-Thiazol-2-Yl)MethylBenzamide)

• Product Name: N-(4-Phenyl-1,3-Thiazol-2-Yl)MethylBenzamide
• CAS No: 381184-91-4
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 3056474
• PubChem ID: 723245
• Update Time: 2025-04-21

N-(4-Phenyl-1,3-Thiazol-2-Yl)MethylBenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]benzamide
• HMS1541B21
• TimTec1_002507
• N~1~-[(4-PHENYL-1,3-THIAZOL-2-YL)METHYL]BENZAMIDE
• SR-01000451856
• 381184-91-4
• N-((4-phenylthiazol-2-yl)methyl)benzamide
• AKOS001305536
• NCGC00174048-01
• Oprea1_731834
• CHEMBL1307563
• BBL022323
• MLS000661971
• SMR000293227
• CS-0327511
• REGID_for_CID_723245
• STK763510
• cid_723245
• N-[(4-phenylthiazol-2-yl)methyl]benzamide
• XNRCEIBOXIEVLI-UHFFFAOYSA-N
• SR-01000451856-1
• Z219221582
• SCHEMBL2227256
• HMS2632N10
• N-[(4-phenyl-2-thiazolyl)methyl]benzamide
• BDBM44100
• N-(4-Phenyl-1,3-Thiazol-2-Yl)MethylBenzamide

• Inchi： 1S/C17H14N2OS/c20-17(14-9-5-2-6-10-14)18-11-16-19-15(12-21-16)13-7-3-1-4-8-13/h1-10,12H,11H2,(H,18,20)
• InChI Key： XNRCEIBOXIEVLI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1CNC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.08268425Da
• Monoisotopic Mass: 294.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.2Ų